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Compound of Interest

Compound Name: 1,3-Dichlorohexane

Cat. No.: B13959270

Essential Safety and Handling Guide for 1,3-
Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1,3-dichlorohexane in a laboratory setting. The following procedures are based on the known
hazards of similar chlorinated hydrocarbons and are intended to ensure the safe handling,
storage, and disposal of this compound.

While a specific Safety Data Sheet (SDS) for 1,3-dichlorohexane is not readily available, the
information presented here is compiled from data on structurally similar chemicals, such as 1,3-
dichlorocyclohexane and 1,6-dichlorohexane.[1] Researchers should handle 1,3-
dichlorohexane with the utmost care, assuming it possesses similar or greater hazards than
its analogues.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1,3-dichlorohexane is provided
below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value

CAS Number 56375-88-3[2][3]

Molecular Formula CeH12CI2[2][3]

Molecular Weight 155.07 g/mol [3]

Appearance Colorless liquid (presumed)
Boiling Point Not available

Flash Point Not available

Density Not available

Solubility Insoluble in water (presumed)

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table outlines the recommended PPE for handling 1,3-dichlorohexane, based
on guidelines for similar chlorinated hydrocarbons.
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Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn in
addition to goggles when there

is a risk of splashing.[1]

Skin Protection

Chemical-resistant Gloves

Viton® or other suitable
chemically resistant gloves.
Always inspect gloves for

integrity before use.[4]

Laboratory Coat

A chemically resistant lab coat

or apron should be worn.

Respiratory Protection

Respirator

An air-purifying respirator with
organic vapor cartridges is
recommended if handling
outside of a fume hood or if
vapors are expected to be

generated.[1]

Below is a decision-making workflow for selecting the appropriate level of Personal Protective

Equipment (PPE) when handling 1,3-Dichlorohexane.
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PPE Selection Workflow for 1,3-Dichlorohexane

Start: Assess Task

Small Scale (<10 mL)
in Fume Hood?

Standard PPE:
- Safety Goggles

Yes

Adequate Ventilation?

Enhanced PPE:
- Chemical Goggles
- Face Shield
- Double Gloving (Nitrile)
- Chemical Resistant Apron

- Nitrile Gloves
- Lab Coat

Maximum PPE:
- Full Face Respirator
- Viton/Butyl Gloves
- Chemical Resistant Suit

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1,3-Dichlorohexane.
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Operational Plan: Handling and Storage

Safe handling and storage are paramount to preventing accidental exposure and maintaining
the integrity of the chemical.

Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]
o Ensure that an eyewash station and safety shower are readily accessible.[5]

e Avoid direct contact with skin and eyes.

¢ Do not breathe vapors or mists.

o Use spark-proof tools and avoid sources of ignition.[6]

e Ground all equipment when transferring large volumes.

e Wash hands thoroughly after handling.[5]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

o Keep away from heat, sparks, and open flames.[5]

» Store separately from incompatible materials such as strong oxidizing agents.[1]

The following diagram outlines the standard operating procedure for the safe handling of 1,3-
Dichlorohexane from preparation to disposal.
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Safe Handling Workflow for 1,3-Dichlorohexane

Preparation:
- Review SDS of similar compounds

- Don appropriate PPE
- Prepare workspace in fume hood

Handling:
- Dispense required amount
- Keep container closed when not in use
- Perform experiment

If spill pccurs

Spill Response:

Waste Collection:
- Evacuate area

- Collect all waste in a labeled,
compatible container

- Alert supervisor
- Use appropriate spill kit

Decontamination:
- Clean work area
- Decontaminate equipment
- Remove and dispose of PPE properly

Storage:
- Store waste container in
designated satellite accumulation area

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,3-Dichlorohexane.
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Disposal Plan

Proper disposal of 1,3-dichlorohexane and its contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

o Waste Characterization: All waste containing 1,3-dichlorohexane must be treated as
hazardous waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. The
container must be compatible with chlorinated hydrocarbons.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "1,3-Dichlorohexane".

o Storage of Waste: Store waste containers in a designated satellite accumulation area, away
from incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office. Do not dispose of 1,3-dichlorohexane down
the drain.[5] All disposal activities must be in accordance with local, state, and federal
regulations.[5]

Emergency Procedures

In the event of an emergency, follow these procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[1]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]
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e Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal. For large spills, evacuate the area
and contact your institution's EHS department.[6] Ensure adequate ventilation and eliminate
all ignition sources.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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